Cas no 625370-62-9 (3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide)

• Product Name: 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• CAS No: 625370-62-9
• MF: C₂₀H₁₅ClN₄OS
• MW: 394.877301454544
• CID: 6784780
• PubChem ID: 1003805
• Update Time: 2025-05-24

3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• SS-0425
• 3-amino-N-(5-chloro-2-methylphenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide
• CS-0365888
• AM-807/13614749
• 625370-62-9
• AKOS000666003

• Inchi： 1S/C20H15ClN4OS/c1-11-2-3-13(21)10-16(11)24-19(26)18-17(22)14-4-5-15(25-20(14)27-18)12-6-8-23-9-7-12/h2-10H,22H2,1H3,(H,24,26)
• InChI Key： NYFIAMZVHSIJLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C1=C(C2=CC=C(C3C=CN=CC=3)N=C2S1)N)=O

Computed Properties

• Exact Mass: 394.0655100g/mol
• Monoisotopic Mass: 394.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide

Comprehensive Overview of 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 625370-62-9)

The compound 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 625370-62-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a thieno[2,3-b]pyridine core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its carboxamide and pyridinyl moieties, which are known to contribute to binding affinity and selectivity in target interactions.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. The structural attributes of 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide align with this trend, as its scaffold is amenable to modifications for optimizing pharmacokinetic properties. This has led to increased searches for "thienopyridine derivatives in drug design" and "CAS 625370-62-9 applications" across scientific databases.

The compound's amino and chloro-methylphenyl groups further enhance its versatility, enabling interactions with various biological targets. For instance, its potential role in modulating signal transduction pathways has been explored in academic and industrial settings. Given the growing focus on personalized therapeutics, researchers are investigating whether this molecule could address unmet medical needs in oncology or inflammatory diseases.

From a synthetic chemistry perspective, the preparation of 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide involves multi-step organic transformations, including Pd-catalyzed cross-coupling and cyclization reactions. These methods are frequently searched by chemists seeking efficient protocols for heterocyclic compound synthesis. The compound's CAS No. 625370-62-9 serves as a unique identifier in chemical catalogs, facilitating procurement for lab-scale studies.

In the context of AI-driven drug discovery, molecules like 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide are often used as benchmarks for virtual screening algorithms. This aligns with the rising popularity of queries such as "machine learning in medicinal chemistry" and "in silico evaluation of thienopyridines." Its balanced lipophilicity and molecular weight make it a viable candidate for lead optimization workflows.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its chlorinated aromatic component warrants careful handling under standard laboratory safety protocols. The scientific community continues to explore green chemistry alternatives for synthesizing such structures, reflecting broader sustainability trends in chemical research.

In summary, 3-amino-N-(5-chloro-2-methylphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its CAS No. 625370-62-9 ensures traceability in research publications and commercial databases, while its structural features keep it relevant in contemporary drug development discussions.